Cas no 107007-95-4 (1-Desmethyl Granisetron (Granisetron Impurity B))

• Product Name: 1-Desmethyl Granisetron (Granisetron Impurity B)
• CAS No: 107007-95-4
• MF: C₁₇H₂₂N₄O
• MW: 298.3828
• MDL: MFCD00872014
• CID: 127423
• PubChem ID: 14788243
• Update Time: 2025-08-03

1-Desmethyl Granisetron (Granisetron Impurity B) Chemical and Physical Properties

Names and Identifiers

• Granisetron Related Compound B
• 1-Desmethyl Granisetron (Granisetron Impurity B)
• GRANISETRON IMPURITY B
• 1H-Indazole-3-carboxamide,N-[(3-endo)-9-methyl-9-azabicyclo[3.3.1]non-3-yl]-
• N-(9-methyl-9-azabicyclo[3.3.1]nonan-3-yl)-1H-indazole-3-carboxamide
• M-1285
• N-[(1R,3r,5S)-9-Methyl-9-azabicyclo[3.3.1]non-3-yl]-1H-indazole-3-carboxaMide
• Granisetron EP impurity B
• endo-N-(9-Methyl-9-azabicyclo[3.3.1]non-3-yl)-1H-indazole-3-carboxamide
• N-[(3-endo)-9-Methyl-9-azabicyclo[3.3.1]non-3-yl]-1H-indazole-3-carboxamide
• Granisetron Related Compound B (15 mg) (N-[(1R,3r,5S)-9-methyl-9-azabicyclo[3.3.1]non-3-yl]-1H-indazole-3-carboxamide)
• DB-277166
• J-001687
• CHEMBL943
• GHVQAOGYNZNTIA-UHFFFAOYSA-N
• SCHEMBL2086948
• PD160609
• SCHEMBL12441936
• MFCD00872014
• AKOS030255452
• N-(9-METHYL-9-AZABICYCLO[3.3.1]NON-3-YL)-2H-INDAZOLE-3-CARBOXAMIDE
• DTXSID60564037
• N-{9-METHYL-9-AZABICYCLO[3.3.1]NONAN-3-YL}-1H-INDAZOLE-3-CARBOXAMIDE
• 107007-95-4

• MDL： MFCD00872014
• Inchi： 1S/C17H22N4O/c1-21-12-5-4-6-13(21)10-11(9-12)18-17(22)16-14-7-2-3-8-15(14)19-20-16/h2-3,7-8,11-13H,4-6,9-10H2,1H3,(H,18,22)(H,19,20)
• InChI Key： GHVQAOGYNZNTIA-UHFFFAOYSA-N
• SMILES： O=C(C1C2=C([H])C([H])=C([H])C([H])=C2N([H])N=1)N([H])C1([H])C([H])([H])C2([H])C([H])([H])C([H])([H])C([H])([H])C([H])(C1([H])[H])N2C([H])([H])[H]

Computed Properties

• Exact Mass: 298.17900
• Monoisotopic Mass: 298.179361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61
• Molecular Weight: 298.4g/mol
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 2.7

Experimental Properties

• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 217-219 ºC
• Boiling Point: 558.1±40.0 °C at 760 mmHg
• Flash Point: 291.3±27.3 °C
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),
• PSA: 61.02000
• LogP: 2.63680
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

1-Desmethyl Granisetron (Granisetron Impurity B) Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Additional information on 1-Desmethyl Granisetron (Granisetron Impurity B)

Comprehensive Analysis of 1-Desmethyl Granisetron (Granisetron Impurity B, CAS No. 107007-95-4)

1-Desmethyl Granisetron, also known as Granisetron Impurity B (CAS No. 107007-95-4), is a critical intermediate and impurity in the synthesis of the antiemetic drug Granisetron. This compound has garnered significant attention in pharmaceutical research due to its role in quality control and regulatory compliance. With the increasing demand for high-purity active pharmaceutical ingredients (APIs), understanding the properties and applications of 1-Desmethyl Granisetron is essential for researchers and manufacturers alike.

The chemical structure of 1-Desmethyl Granisetron features a modified indazole ring, distinguishing it from the parent compound Granisetron. This structural variation impacts its pharmacokinetic and pharmacodynamic properties, making it a subject of interest in impurity profiling studies. Recent advancements in analytical techniques, such as HPLC and LC-MS, have enabled precise detection and quantification of this impurity, addressing growing concerns about drug safety and efficacy.

In the context of current pharmaceutical trends, the importance of Granisetron Impurity B cannot be overstated. Regulatory agencies like the FDA and EMA have stringent guidelines for impurity thresholds in APIs. Researchers frequently search for "how to control Granisetron impurities" or "1-Desmethyl Granisetron synthesis methods," reflecting the industry's focus on compliance and optimization. This compound's study also aligns with the broader movement toward green chemistry and sustainable manufacturing practices.

From a therapeutic perspective, 1-Desmethyl Granisetron is often discussed in forums exploring "Granisetron side effects" or "antiemetic drug metabolism." While it lacks the primary pharmacological activity of Granisetron, its presence in formulations may influence drug performance. Recent publications have investigated its potential interactions with 5-HT3 receptors, contributing to the ongoing dialogue about personalized medicine and precision dosing.

The synthesis of 1-Desmethyl Granisetron typically involves selective demethylation of Granisetron or de novo construction of its molecular framework. Process chemists increasingly search for "cost-effective Granisetron Impurity B preparation" as pressure mounts to reduce production costs without compromising quality. Innovations in catalytic methods and solvent systems have emerged as key solutions to these challenges.

Analytical characterization of Granisetron Impurity B remains a hot topic in quality assurance circles. Techniques like NMR spectroscopy and mass spectrometry provide crucial data for structural elucidation, while stability studies under various conditions (pH, temperature) help predict its behavior in final dosage forms. These aspects are particularly relevant given current industry emphasis on "pharmaceutical stability testing" and "impurity profiling guidelines."

Looking ahead, research on 1-Desmethyl Granisetron continues to evolve alongside developments in bioanalytical methods and regulatory science. Its study contributes valuable insights into the broader field of pharmaceutical impurities, helping shape best practices for drug development worldwide. As the pharmaceutical industry moves toward more sophisticated quality standards, compounds like Granisetron Impurity B will remain at the forefront of scientific and regulatory discussions.